Cas no 1502287-17-3 (n-Methyl-3,4-dihydro-2h-1-benzopyran-6-sulfonamide)

• Product Name: n-Methyl-3,4-dihydro-2h-1-benzopyran-6-sulfonamide
• CAS No: 1502287-17-3
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 5274302
• Update Time: 2025-05-22

n-Methyl-3,4-dihydro-2h-1-benzopyran-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• n-methyl-3,4-dihydro-2h-1-benzopyran-6-sulfonamide
• 2H-1-Benzopyran-6-sulfonamide, 3,4-dihydro-N-methyl-
• n-Methyl-3,4-dihydro-2h-1-benzopyran-6-sulfonamide

• Inchi： 1S/C10H13NO3S/c1-11-15(12,13)9-4-5-10-8(7-9)3-2-6-14-10/h4-5,7,11H,2-3,6H2,1H3
• InChI Key： NMNQMLMRZPJBEQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCCO2)(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 1.3
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on n-Methyl-3,4-dihydro-2h-1-benzopyran-6-sulfonamide

Comprehensive Overview of n-Methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide (CAS No. 1502287-17-3)

n-Methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide (CAS No. 1502287-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This benzopyran sulfonamide derivative is characterized by its methyl-substituted dihydrobenzopyran core, which is linked to a sulfonamide functional group. The compound's molecular framework makes it a promising candidate for various drug discovery and medicinal chemistry applications, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the scientific community has shown growing interest in sulfonamide-containing compounds like n-Methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide due to their versatility in biological activity modulation. Researchers have explored its potential as a scaffold for neuroprotective agents, given the benzopyran moiety's ability to interact with neuronal receptors. Additionally, its sulfonamide group enhances solubility and bioavailability, making it a valuable component in pharmaceutical formulations. The compound's CAS No. 1502287-17-3 is frequently referenced in patent literature and academic publications, highlighting its relevance in innovative drug design.

The synthesis of n-Methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide involves multi-step organic reactions, including cyclization and sulfonylation processes. Its chemical stability and purity are critical for ensuring reproducibility in research settings. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound. These methods confirm the presence of the methyl group at the nitrogen atom and the sulfonamide functionality at the 6-position of the dihydrobenzopyran ring.

From a market perspective, n-Methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide is often discussed in the context of high-value intermediates for pharmaceutical manufacturing. Its demand is driven by the increasing focus on CNS disorders such as Alzheimer's disease and Parkinson's disease, where benzopyran derivatives are being investigated for their therapeutic potential. The compound's CAS No. 1502287-17-3 is also a key identifier in chemical databases and regulatory filings, ensuring traceability and compliance in global markets.

Environmental and safety considerations for n-Methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide are equally important. While it is not classified as a hazardous substance, proper handling protocols are recommended to minimize exposure. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, aligning with the broader industry shift toward green chemistry principles. This focus on sustainability resonates with modern consumer preferences and regulatory trends.

In summary, n-Methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide (CAS No. 1502287-17-3) represents a fascinating intersection of chemical innovation and pharmaceutical relevance. Its structural features, combined with its potential applications in drug development, make it a compound of enduring interest. As research continues to uncover new uses for this benzopyran sulfonamide, its role in advancing medical science and industrial chemistry is likely to expand further.